N-[(3-Nitrophenyl)methyl]cyclopentanamine hydrochloride

• IUPAC Name: N-[(3-nitrophenyl)methyl]cyclopentanamine;hydrochloride
• InChI: InChI=1S/C12H16N2O2.ClH/c15-14(16)12-7-3-4-10(8-12)9-13-11-5-1-2-6-11;/h3-4,7-8,11,13H,1-2,5-6,9H2;1H
• InChI Key: VSXFIGCQFQNZQU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NCC2=CC(=CC=C2)[N+](=O)[O-].Cl
• Molecular Formula: C12H17ClN2O2
• Molecular Weight: 256.73 g/mol

Description

N-[(3-Nitrophenyl)methyl]cyclopentanamine hydrochloride is a chemical compound with the molecular formula C12H17ClN2O2 and a molecular weight of 256.73 .

Preparation Methods

The synthesis of N-[(3-Nitrophenyl)methyl]cyclopentanamine hydrochloride typically involves the reaction of 3-nitrobenzyl chloride with cyclopentanamine in the presence of a suitable base. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Industrial production methods may involve optimization of reaction parameters such as temperature, pressure, and reaction time to achieve higher yields and purity .

Chemical Reactions Analysis

N-[(3-Nitrophenyl)methyl]cyclopentanamine hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding nitro derivatives.

Reduction: Reduction reactions can convert the nitro group to an amino group, resulting in the formation of N-[(3-aminophenyl)methyl]cyclopentanamine hydrochloride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the nitro group is replaced by other functional groups. Common reagents used in these reactions include reducing agents like hydrogen gas and catalysts such as palladium on carbon for reduction reactions.

Scientific Research Applications

N-[(3-Nitrophenyl)methyl]cyclopentanamine hydrochloride has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[(3-Nitrophenyl)methyl]cyclopentanamine hydrochloride involves its interaction with specific molecular targets and pathways. The nitro group in the compound can undergo reduction to form reactive intermediates, which can interact with cellular components and exert biological effects. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

N-[(3-Nitrophenyl)methyl]cyclopentanamine hydrochloride can be compared with other similar compounds, such as:

N-[(4-Nitrophenyl)methyl]cyclopentanamine hydrochloride: Similar structure but with the nitro group at the 4-position.

N-[(3-Nitrophenyl)methyl]cyclohexanamine hydrochloride: Similar structure but with a cyclohexane ring instead of a cyclopentane ring. These compounds share similar chemical properties but may exhibit different biological activities and applications due to variations in their molecular structures.